[1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazol-4-yl](1-pyrrolidinyl)methanone

• IUPAC Name: [1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyltriazol-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C15H15N7O2/c16-13-14(19-24-18-13)22-12(10-6-2-1-3-7-10)11(17-20-22)15(23)21-8-4-5-9-21/h1-3,6-7H,4-5,8-9H2,(H2,16,18)
• InChI Key: WHGASVZQTJYVSG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4
• Molecular Formula: C15H15N7O2
• DSSTOX Substance ID: DTXSID20351243
• Molecular Weight: 325.33 g/mol
• CAS RN: 312275-05-1

Description

The compound “1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazol-4-ylmethanone” is a complex organic molecule that contains several functional groups including an oxadiazole ring, a triazole ring, and an amine group. It is part of a class of compounds known as heterocyclic energetic materials.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, one method involves the reaction of a precursor compound with gaseous ammonia in toluene, followed by purification through flash column chromatography. Another method involves the partial oxidation of a precursor compound with hydrogen peroxide in concentrated sulfuric acid.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR), and X-ray single-crystal diffraction (XRD). The presence of intramolecular hydrogen bonds can be inferred from XRD data.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by its functional groups. For example, the amino group may participate in nucleophilic substitution reactions, while the oxadiazole and triazole rings may undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure and the properties of similar compounds. For instance, it is likely to have a relatively high density and a low melting point. The compound is also likely to be insensitive towards impact and friction.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis methods, investigation of its physical and chemical properties, and evaluation of its potential applications in various fields.